Cas no 933710-33-9 (3-(5-Methyl-4H-1,2,4-triazol-3-yl)propanoic acid)

• Product Name: 3-(5-Methyl-4H-1,2,4-triazol-3-yl)propanoic acid
• CAS No: 933710-33-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1085381
• PubChem ID: 28065318
• Update Time: 2025-04-20

3-(5-Methyl-4H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-4H-1,2,4-triazol-3-yl)propanoic acid
• 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoic acid
• 933710-33-9
• EN300-2979965
• AKOS015951191
• DTXSID40651050
• AKOS010602098
• G50306

• MDL： MFCD20502961
• Inchi： 1S/C6H9N3O2/c1-4-7-5(9-8-4)2-3-6(10)11/h2-3H2,1H3,(H,10,11)(H,7,8,9)
• InChI Key： VZTGISIKQXYKIJ-UHFFFAOYSA-N
• SMILES： OC(CCC1=NNC(C)=N1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų